![molecular formula C10H11F3O B6187164 [3-ethyl-5-(trifluoromethyl)phenyl]methanol CAS No. 2639450-86-3](/img/no-structure.png)
[3-ethyl-5-(trifluoromethyl)phenyl]methanol
Overview
Description
Trifluoromethylphenyl compounds are a class of organic compounds that contain a phenyl group (a ring of six carbon atoms) attached to a trifluoromethyl group (a carbon atom bonded to three fluorine atoms). These compounds are often used in the pharmaceutical industry due to their unique properties .
Synthesis Analysis
The synthesis of trifluoromethylphenyl compounds can vary greatly depending on the specific compound. For example, one study describes the production of (S)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol via a whole-cell catalyst in a deep-eutectic solvent-containing micro-aerobic medium system .
Molecular Structure Analysis
The molecular structure of trifluoromethylphenyl compounds typically includes a phenyl ring attached to a trifluoromethyl group. The exact structure can vary depending on the specific compound and any additional functional groups present .
Chemical Reactions Analysis
Trifluoromethylphenyl compounds can participate in a variety of chemical reactions. For instance, 3,5-Di(trifluoromethyl)phenyl(cyano)iodonium triflate has been described as a powerful thiophile that can activate batches of p-tolyl thioglycoside donors at room temperature .
Physical and Chemical Properties Analysis
The physical and chemical properties of trifluoromethylphenyl compounds can vary depending on the specific compound. For example, 3-(Trifluoromethyl)phenyltrimethylammonium hydroxide is a liquid at room temperature and is miscible with water and alcohols .
Mechanism of Action
Target of Action
Compounds with similar structures, such as those containing a trifluoromethyl group, have been known to interact with various receptors and enzymes .
Mode of Action
It’s worth noting that compounds with similar structures often undergo reactions at the benzylic position, including free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the compound’s structure and its interaction with its targets.
Biochemical Pathways
Compounds with similar structures have been found to influence various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Pharmacokinetics
The trifluoromethyl group in similar compounds has been associated with increased lipophilicity, which can enhance bioavailability .
Result of Action
Compounds with similar structures have been associated with various biological activities, suggesting that [3-ethyl-5-(trifluoromethyl)phenyl]methanol may have similar effects .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, oxygen-deficient environments have been found to enhance the efficiency of similar compounds .
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [3-ethyl-5-(trifluoromethyl)phenyl]methanol involves the conversion of a suitable starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "3-ethyl-5-(trifluoromethyl)phenylmethane", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Reduction of 3-ethyl-5-(trifluoromethyl)phenylmethane with sodium borohydride in methanol to form [3-ethyl-5-(trifluoromethyl)phenyl]methanol.", "Step 2: Acidification of the reaction mixture with hydrochloric acid to protonate the alcohol and form [3-ethyl-5-(trifluoromethyl)phenyl]methanol hydrochloride.", "Step 3: Neutralization of the reaction mixture with sodium hydroxide to form [3-ethyl-5-(trifluoromethyl)phenyl]methanol.", "Step 4: Isolation of the product by filtration and washing with water." ] } | |
CAS No. |
2639450-86-3 |
Molecular Formula |
C10H11F3O |
Molecular Weight |
204.2 |
Purity |
95 |
Origin of Product |
United States |
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